Adb-chminaca

Catalog No.
S813239
CAS No.
1185887-13-1
M.F
C21H30N4O2
M. Wt
370.5 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
Adb-chminaca

Generic cannabinoid standards lack active metabolites, causing false negatives in LC-MS/MS urine screens. ADB-CHMINACA provides a high-purity CB1 agonist reference material with uniquely active monohydroxylated and valine-derived phase I metabolites. Key benefits:

  • >4-fold lower EC50 than AB-CHMINACA in β-arrestin2 assays ensures sensitive calibrator.
  • Metabolites retain CB1/CB2 activity, ensuring detection of parent drug and active biotransformation products in human urine.
  • Suitable as certified standard for GC-MS, LC-MS/MS, and GPCR functional modeling; supplied with batch-specific CoA.

CAS Number

1185887-13-1

Product Name

Adb-chminaca

IUPAC Name

N-[(2S)-1-amino-3,3-dimethyl-1-oxobutan-2-yl]-1-(cyclohexylmethyl)indazole-3-carboxamide

Molecular Formula

C21H30N4O2

Molecular Weight

370.5 g/mol

InChI

InChI=1S/C21H30N4O2/c1-21(2,3)18(19(22)26)23-20(27)17-15-11-7-8-12-16(15)25(24-17)13-14-9-5-4-6-10-14/h7-8,11-12,14,18H,4-6,9-10,13H2,1-3H3,(H2,22,26)(H,23,27)/t18-/m1/s1

InChI Key

ZWCCSIUBHCZKOY-GOSISDBHSA-N

SMILES

CC(C)(C)C(C(=O)N)NC(=O)C1=NN(C2=CC=CC=C21)CC3CCCCC3

Synonyms

L-MAB-CHMINACA; N-[(1S)-Amino-3,3-dimethyl-1-oxobutan-2-yl]-1-(cyclohexylmethyl)- 1H-indazole-3-carboxamide;

Canonical SMILES

CC(C)(C)C(C(=O)N)NC(=O)C1=NN(C2=CC=CC=C21)CC3CCCCC3

Isomeric SMILES

CC(C)(C)[C@@H](C(=O)N)NC(=O)C1=NN(C2=CC=CC=C21)CC3CCCCC3

N-(1-amino-3,3-dimethyl-1-oxobutan-2-yl)-1-(cyclohexylmethyl)-1H-indazole-3-carboxamide is a DEA Schedule I controlled substance. Substances in the DEA Schedule I have no currently accepted medical use in the United States, a lack of accepted safety for use under medical supervision, and a high potential for abuse. It is a Hallucinogenic substances substance.

Purity

≥98%

Package Size

1 mg, 5 mg

ADB-CHMINACA (CAS: 1185887-13-1), also known as MAB-CHMINACA, is a highly potent, indazole-based synthetic cannabinoid receptor agonist (SCRA) characterized by a cyclohexylmethyl tail and a tert-leucinamide side chain [1]. In the context of forensic toxicology and neuropharmacology procurement, it serves as an indispensable certified reference material (CRM) and pharmacological benchmark . The compound exhibits exceptional binding affinity and functional efficacy at the CB1 receptor, significantly surpassing legacy cannabinoids [2]. For laboratories conducting high-throughput LC-MS/MS urine screening, GC-MS analytical profiling, or in vitro G-protein coupled receptor (GPCR) activation modeling, procuring highly pure ADB-CHMINACA standards ensures precise assay calibration, accurate metabolite mapping, and reliable regulatory compliance .

Substituting ADB-CHMINACA with structurally related analogs like AB-CHMINACA or legacy benchmarks such as JWH-018 compromises both analytical resolution and pharmacological accuracy in forensic and clinical settings [1]. Analytically, ADB-CHMINACA yields a distinct phase I metabolite profile—specifically monohydroxylated and valine-derived metabolites—that retain unique CB1 receptor activity, a trait not shared by ester-based SCRAs whose hydrolysis products are functionally inactive [2]. Pharmacologically, the substitution of an isopropyl group (as in AB-CHMINACA) with a tert-butyl moiety in ADB-CHMINACA alters the steric interaction at the CB1 receptor, driving a measurable increase in binding affinity and a >4-fold shift in EC50 values[3]. Consequently, alternative SCRA standards cannot reliably function as equivalent positive controls in high-sensitivity receptor efficacy models or as exact retention-time matches in mass spectrometry workflows.

CB1 Receptor Efficacy Comparison

In stable functional complementation assays (NanoBiT) measuring β-arrestin2 recruitment, ADB-CHMINACA demonstrates extreme potency at the CB1 receptor compared to legacy SCRA benchmarks [1]. While JWH-018 yields an EC50 of 23.9 nM, ADB-CHMINACA achieves an EC50 of 1.49 nM under identical assay conditions, representing a 16-fold increase in potency [2].

Evidence DimensionCB1 Receptor EC50 (Functional Efficacy)
Target Compound DataADB-CHMINACA (EC50 = 1.49 nM)
Comparator Or BaselineJWH-018 (EC50 = 23.9 nM)
Quantified DifferenceADB-CHMINACA exhibits a 16-fold increase in potency at the CB1 receptor compared to the JWH-018 benchmark.
ConditionsStable CB1-LgBiT/SmBiT-βarr2 functional complementation assay (NanoBiT) in HEK293 cells.

Procuring ADB-CHMINACA is necessary for establishing ultra-low concentration positive controls in advanced GPCR activation assays where legacy cannabinoids lack sufficient efficacy.

Steric Binding Affinity Comparison

The structural modification from an isopropyl side chain (AB-CHMINACA) to a tert-butyl side chain (ADB-CHMINACA) fundamentally alters the steric profile and receptor binding kinetics [1]. ADB-CHMINACA achieves a Ki of 0.289 nM and an EC50 of 0.62 nM, whereas AB-CHMINACA demonstrates a Ki of 0.519 nM and an EC50 of 2.55 nM[1].

Evidence DimensionCB1 Receptor Binding Affinity (Ki) and Activity (EC50)
Target Compound DataADB-CHMINACA (tert-butyl side chain: Ki = 0.289 nM; EC50 = 0.62 nM)
Comparator Or BaselineAB-CHMINACA (isopropyl side chain: Ki = 0.519 nM; EC50 = 2.55 nM)
Quantified DifferenceThe tert-butyl moiety in ADB-CHMINACA yields a ~1.8-fold higher binding affinity and ~4.1-fold higher functional activity than its isopropyl counterpart.
ConditionsIn vitro competitive binding and fluorometric functional assays.

Researchers modeling steric requirements of cannabinoid receptors must select ADB-CHMINACA to accurately represent the maximum potency threshold of tert-butyl substituted carboxamides.

Active Metabolite Profiling in Urine

In clinical toxicology workflows, ADB-CHMINACA differentiates itself from ester-based SCRAs through its phase I metabolism. Monohydroxylated and valine-derived metabolites of ADB-CHMINACA retain measurable CB1 receptor activation [1]. In contrast, ester-based comparators like MDMB-CHMICA undergo ester cleavage to yield free carboxylic acids that exhibit no relevant CB1 affinity [2].

Evidence DimensionPhase I Metabolite CB1 Receptor Activation
Target Compound DataADB-CHMINACA (Monohydroxylated and valine-derived metabolites retain measurable CB1 activation)
Comparator Or BaselineEster-based SCRAs e.g., MDMB-CHMICA (Ester cleavage yields free carboxylic acids with no relevant CB1 affinity)
Quantified DifferenceADB-CHMINACA phase I metabolites maintain partial agonism, whereas ester-hydrolysis metabolites of comparators are functionally inactive.
ConditionsActivity-based reporter assays applied to authentic human urine samples.

Forensic laboratories developing activity-based detection methods require the exact ADB-CHMINACA standard to accurately map and quantify its uniquely active metabolite signatures in biological matrices.

Certified Reference Material Stability

For industrial and forensic procurement, the physical format of the standard dictates workflow efficiency. ADB-CHMINACA is commercially available as a DEA-exempt Certified Reference Material (CRM) in a 100 μg/mL methanol solution, offering guaranteed >99% purity and ≥4 years of stability at -20°C . This starkly contrasts with uncertified bulk powders, which suffer from variable degradation, require internal purity validation, and mandate strict regulatory scheduling paperwork.

Evidence DimensionSolution Stability and Regulatory Format
Target Compound DataADB-CHMINACA CRM (100 μg/mL in methanol; stable for ≥4 years at -20°C; DEA-exempt)
Comparator Or BaselineUncertified solid powder (Variable degradation; requires DEA scheduling paperwork and internal purity validation)
Quantified DifferenceCertified liquid standards guarantee >99% purity, multi-year stability, and eliminate complex regulatory handling for exempt preparations.
ConditionsLong-term storage at -20°C for use as GC-MS/LC-MS calibrator starting materials.

Purchasing certified liquid standards directly reduces laboratory overhead, ensures regulatory compliance, and guarantees reproducible retention times for high-throughput toxicology.

Forensic Toxicology Screening

Utilizing ADB-CHMINACA as a primary calibrator to accurately quantify the parent drug and its specific monohydroxylated metabolites in authentic biological matrices, avoiding the false negatives associated with generic SCRA screening[1].

GPCR Pharmacological Profiling

Deployment as a high-efficacy reference agonist in β-arrestin2 recruitment and cAMP functional assays to benchmark the intrinsic activity of newly emerging illicit synthetic cannabinoids against a known extreme-potency tert-butyl standard [2].

Activity-Based Bioassay Development

Integration into stable cannabinoid reporter systems designed to detect the consumption of unknown SCRAs in human urine by measuring the uniquely retained CB1/CB2 receptor activation from phase I metabolites [3].

XLogP3

4.2

Hydrogen Bond Acceptor Count

3

Hydrogen Bond Donor Count

2

Exact Mass

370.23687621 g/mol

Monoisotopic Mass

370.23687621 g/mol

Heavy Atom Count

27

UNII

SL4C60689M

Wikipedia

ADB-CHMINACA

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